ethyl [5-(2,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

• IUPAC Name: ethyl 2-[(5E)-5-[(2,5-dimethoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C16H17NO6S/c1-4-23-14(18)9-17-15(19)13(24-16(17)20)8-10-7-11(21-2)5-6-12(10)22-3/h5-8H,4,9H2,1-3H3/b13-8+
• InChI Key: IZGGBUYRPNCVLY-MDWZMJQESA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C(=CC2=C(C=CC(=C2)OC)OC)SC1=O
• Isomeric SMILES: CCOC(=O)CN1C(=O)/C(=C\C2=C(C=CC(=C2)OC)OC)/SC1=O
• Molecular Formula: C16H17NO6S
• Molecular Weight: 351.4 g/mol

Description

Ethyl [5-(2,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is a compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a thiazolidinone derivative and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl [5-(2,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is not fully understood. However, it has been proposed that this compound exhibits its biological activities by inhibiting various enzymes such as cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and topoisomerase II. Moreover, it has been reported to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
Ethyl [5-(2,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been found to exhibit various biochemical and physiological effects. It has been reported to decrease the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). Moreover, it has been found to decrease the expression of COX-2 and LOX, which are involved in the production of prostaglandins and leukotrienes, respectively. Furthermore, it has been reported to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl [5-(2,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate in lab experiments include its easy synthesis method, good yield, and potential applications in various scientific research fields. However, some limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity at higher concentrations.

Future Directions

There are several future directions for the research on ethyl [5-(2,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate. One potential direction is to study its potential applications in treating various inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another direction is to investigate its potential applications in treating various viral infections such as COVID-19. Moreover, it would be interesting to study the structure-activity relationship of this compound and its derivatives to identify more potent and selective compounds for various scientific research applications.

Synthesis Methods

The synthesis of ethyl [5-(2,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate involves the reaction of ethyl acetoacetate with 2,5-dimethoxybenzaldehyde and thiourea in the presence of acetic acid. The reaction takes place under reflux conditions and yields the desired product in good yield. The structure of the product is confirmed by various spectroscopic techniques such as IR, NMR, and Mass spectroscopy.

Scientific Research Applications

Ethyl [5-(2,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been found to exhibit various scientific research applications. It has been studied for its anti-inflammatory, anticancer, and antimicrobial activities. This compound has also been found to exhibit antitumor activity against various cancer cell lines such as colon cancer, breast cancer, and lung cancer. Moreover, it has been reported to inhibit the growth of various bacterial strains such as Staphylococcus aureus and Escherichia coli.